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Compound of Interest

Compound Name: Methyl 12-bromododecanoate

Cat. No.: B1366824

An In-Depth Technical Guide to Methyl 12-bromododecanoate (CAS: 26825-95-6)

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of Methyl 12-
bromododecanoate, a versatile bifunctional molecule of significant interest in synthetic
chemistry and drug discovery. Its unique structure, featuring a terminal alkyl bromide and a
methyl ester, makes it a valuable building block for introducing long-chain alkyl linkers,
modifying molecular properties, and constructing complex chemical architectures. This guide is
intended for researchers, chemists, and professionals in the pharmaceutical and chemical
industries, offering insights into its properties, synthesis, characterization, and applications.

Core Molecular Profile and Physicochemical
Properties

Methyl 12-bromododecanoate (C13H25BrO2) is the methyl ester of 12-bromododecanoic acid.
[1] The presence of both a reactive bromine atom at the terminus of a twelve-carbon chain and
a stable ester functional group provides two distinct points for chemical modification. This
bifunctionality is the cornerstone of its utility. The long aliphatic chain imparts significant
lipophilicity, a property often exploited in drug development to modulate the pharmacokinetic
profiles of lead compounds.

Table 1: Physicochemical and Safety Data for Methyl 12-bromododecanoate
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Property Value Source(s)

CAS Number 26825-95-6 [1][2]

Molecular Formula C13H25BrO2 [1][2]

Molecular Weight 293.24 g/mol [31[4]

IUPAC Name methyl 12-bromododecanoate [2]
12-bromo-dodecanoic acid

Synonyms [11[3]
methyl ester
Colorless to pale yellow liquid

Appearance ) S [3]
or solid/semi-solid

Purity Typically =295% - 97% [2]
Keep in a dark place, sealed in

Storage [1]
dry, room temperature

N Soluble in organic solvents;
Solubility [31[5]

limited solubility in water

GHS Signal Word

Warning

[2]

Hazard Statements

H302, H312, H315, H319,
H332, H335 (Harmful if
swallowed, in contact with skin,
or if inhaled; Causes skin and
serious eye irritation; May

cause respiratory irritation)

[2][6]

Synthesis and Purification: A Validated Protocol

The most direct and common synthesis of Methyl 12-bromododecanoate is through the

Fischer esterification of its corresponding carboxylic acid, 12-bromododecanoic acid. This acid

is commercially available or can be synthesized from 12-hydroxydodecanoic acid.[7] The

esterification is a classic, reliable acid-catalyzed reaction.

Expert Insight: Causality in Protocol Design
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The choice of an acid catalyst (like sulfuric acid) is critical; it protonates the carbonyl oxygen of

the carboxylic acid, rendering the carbonyl carbon more electrophilic and thus more susceptible

to nucleophilic attack by methanol. Using methanol as both the reagent and the solvent drives

the equilibrium towards the product side, maximizing the yield, in accordance with Le

Chételier's principle. The post-reaction workup with a weak base (sodium bicarbonate) is

essential to neutralize the acid catalyst and any unreacted carboxylic acid, preventing product

hydrolysis during extraction.

Step-by-Step Synthesis Protocol

Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
12-bromododecanoic acid (1.0 eq).

Reagents: Add an excess of methanol (e.g., 10-20 eq, serving as both reactant and solvent).

Catalysis: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
(H2S0a4) (approx. 0.05-0.1 eq).

Reaction: Heat the mixture to reflux (approximately 65-70°C) and maintain for 12-24 hours.
[7] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up (Quenching & Neutralization): After cooling to room temperature, slowly pour the
reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium
bicarbonate (NaHCOs) to neutralize the acid.

Extraction: Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl
acetate (3x volumes).

Washing: Combine the organic layers and wash sequentially with water and then brine to
remove any remaining water-soluble impurities.

Drying & Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na2S0Oa4
or MgSO0a), filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

Purification: The resulting crude oil can be purified by vacuum distillation or column
chromatography on silica gel to yield the pure Methyl 12-bromododecanoate.
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Synthesis Workflow
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Potential Transformations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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